Cas no 2839143-92-7 (tert-butyl N-(1-formylcycloheptyl)carbamate)

• Product Name: tert-butyl N-(1-formylcycloheptyl)carbamate
• CAS No: 2839143-92-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5465079
• Update Time: 2025-05-23

tert-butyl N-(1-formylcycloheptyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-formylcycloheptyl)carbamate
• Z7036193208

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-13(10-15)8-6-4-5-7-9-13/h10H,4-9H2,1-3H3,(H,14,16)
• InChI Key： HGEFHXWSEGALSK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C=O)CCCCCC1)=O

Computed Properties

• Exact Mass: 241.16779360 g/mol
• Monoisotopic Mass: 241.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.33
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on tert-butyl N-(1-formylcycloheptyl)carbamate

tert-butyl N-(1-formylcycloheptyl)carbamate: A Comprehensive Overview

tert-butyl N-(1-formylcycloheptyl)carbamate, also known by its CAS number 2839143-92-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a 1-formylcycloheptyl substituent. Its unique structure endows it with distinctive chemical properties, making it a valuable component in various research and industrial applications.

The synthesis of tert-butyl N-(1-formylcycloheptyl)carbamate involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have highlighted the importance of stereochemistry in its formation, particularly in the context of asymmetric synthesis. Researchers have employed chiral catalysts to selectively produce enantiomerically enriched products, which are crucial for applications in pharmaceuticals and agrochemicals.

In terms of physical properties, tert-butyl N-(1-formylcycloheptyl)carbamate exhibits a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control in industrial settings.

The compound's reactivity is another area of active research. Recent findings have demonstrated its ability to undergo nucleophilic substitution reactions under mild conditions, making it a versatile building block in organic synthesis. For instance, its use as a precursor in the synthesis of bioactive molecules has been reported in several studies. The cycloheptyl ring's flexibility and the formyl group's reactivity contribute to its potential as a scaffold for drug discovery.

In the realm of materials science, tert-butyl N-(1-formylcycloheptyl)carbamate has shown promise as a precursor for polyurethanes and other polymers. Its ability to form stable carbamate linkages under thermal or catalytic conditions makes it an attractive candidate for developing high-performance materials with tailored mechanical properties. Researchers have explored its application in thermoplastic polyurethanes, where it contributes to enhanced tensile strength and elongation at break.

The environmental impact of tert-butyl N-(1-formylcycloheptyl)carbamate is another critical aspect being investigated. Studies have focused on its biodegradation pathways and toxicity profiles, particularly in aquatic environments. Preliminary results suggest that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

In conclusion, tert-butyl N-(1-formylcycloheptyl)carbamate (CAS No: 2839143-92-7) is a multifaceted compound with applications spanning organic synthesis, materials science, and environmental chemistry. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of advanced materials and bioactive compounds.